1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene

• Molecular Formula: C11H18
• Molecular Weight: 150.26 g/mol
• IUPAC Name: 1-methyl-4-propan-2-ylbicyclo[2.2.1]hept-2-ene
• InChI: InChI=1S/C11H18/c1-9(2)11-6-4-10(3,8-11)5-7-11/h4,6,9H,5,7-8H2,1-3H3
• InChI Key: AGVPYQITLXCKBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C12CCC(C1)(C=C2)C

Description

. This compound is a derivative of norbornene and is characterized by its unique bicyclic structure, which includes a seven-membered ring fused to a three-membered ring. The compound is of interest due to its applications in various fields, including catalysis and polymer chemistry .

Preparation Methods

The synthesis of 1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene typically involves the use of norbornene derivatives. One common method includes the catalytic system of 1-Isopropyl-4-methyl-5-norbornene, [PdCl(allyl)]2, and RuPhos, which is used for the site-selective ortho functionalization of aryl iodides . The reaction conditions often involve the use of palladium and norbornene catalysts to achieve the desired product .

Chemical Reactions Analysis

1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of epoxides and other oxygenated derivatives.

Reduction: Reduction reactions can convert the compound into more saturated derivatives, often using hydrogenation catalysts.

Substitution: The compound can undergo substitution reactions, particularly in the presence of electrophilic reagents, leading to the formation of various substituted products.

Common reagents used in these reactions include m-chloroperoxybenzoic acid (MCPBA) for oxidation and palladium catalysts for substitution reactions . The major products formed from these reactions include epoxides, hydrogenated derivatives, and substituted norbornene compounds .

Scientific Research Applications

1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene has several scientific research applications:

Chemistry: It is used as a ligand in norbornene/palladium catalysis, facilitating site-selective functionalization of aryl iodides.

Polymer Chemistry: The compound is involved in the polymerization processes, particularly in the formation of alternating copolymers with specific stereochemistry.

Catalysis: The compound serves as a catalyst in various organic reactions, enhancing reaction rates and selectivity.

Mechanism of Action

The mechanism of action of 1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene primarily involves its role as a ligand in catalytic systems. The compound interacts with palladium catalysts to facilitate the ortho functionalization of aryl iodides . This interaction involves the formation of a complex between the norbornene ligand and the palladium catalyst, which then activates the aryl iodide for subsequent reactions .

Comparison with Similar Compounds

1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene can be compared with other norbornene derivatives, such as:

Bicyclo[2.2.1]hept-2-ene: A simpler norbornene derivative used in similar catalytic applications.

5-Norbornene-2-carboxylic acid: Another norbornene derivative with carboxylic acid functionality, used in polymer chemistry.

2-Methylbicyclo[2.2.1]hept-2-ene: A methyl-substituted norbornene with applications in polymerization and catalysis.

The uniqueness of 1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene lies in its isopropyl and methyl substitutions, which enhance its reactivity and selectivity in catalytic processes .

Biological Activity

1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene is a bicyclic compound derived from norbornene, notable for its unique structural characteristics and potential applications in various fields, including organic synthesis and catalysis. Its biological activity has garnered interest, particularly in the context of medicinal chemistry and its role as a ligand in catalytic processes.

1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene has the following chemical properties:

Property	Details
Molecular Formula	C₁₁H₁₈
Molecular Weight	150.26 g/mol
IUPAC Name	1-methyl-4-propan-2-ylbicyclo[2.2.1]hept-2-ene
InChI	InChI=1S/C11H18/c1-9(2)11-6-4-10(3,8-11)5-7-11/h4,6,9H,5,7-8H₂,1-3H₃
InChI Key	AGVPYQITLXCKBQ-UHFFFAOYSA-N
Canonical SMILES	CC(C)C12CCC(C1)(C=C2)C

Biological Activity

The biological activity of 1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene has been explored primarily through its role as a ligand in catalytic systems and its potential antimicrobial properties.

The mechanism by which 1-Isopropyl-4-methylbicyclo[2.2.1]hept-2-ene exerts its biological effects is primarily through its interaction with palladium catalysts in organic reactions, facilitating site-selective functionalization of aryl iodides . This catalytic property may also extend to biological systems where it could influence metabolic pathways or enzyme activities.

Case Studies and Research Findings

Several studies have investigated the biological implications of bicyclic compounds:

• Study on Mycobacterial Activity : A study focusing on bicyclic derivatives demonstrated that modifications in the bicyclic structure significantly affect antimicrobial activity against Mycobacterium species. Compounds with specific substitutions were found to enhance efficacy .
• Ligand Efficacy : Research has shown that ligands derived from bicyclic compounds can enhance the efficiency of palladium-catalyzed reactions, which are crucial in synthesizing biologically active molecules .
• Toxicity Assessments : Toxicity studies on related compounds indicate a favorable safety profile, with selectivity indices (SI) exceeding 1910 for certain derivatives against human cell lines . This suggests that while exhibiting biological activity, these compounds may have low cytotoxicity.